Cas no 180080-56-2 (N-(3-Aminobenzyl)acetamide)

• Product Name: N-(3-Aminobenzyl)acetamide
• CAS No: 180080-56-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 2116865
• PubChem ID: 22569269
• Update Time: 2025-07-19

N-(3-Aminobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminobenzyl)acetamide
• 3-acetylaminomethyl-aniline
• AJFXJYSVZXKJPL-UHFFFAOYSA-N
• Acetamide,N-[(3-aminophenyl)methyl]-
• G68613
• 180080-56-2
• AKOS011789327
• N-[(3-aminophenyl)methyl]acetamide
• SCHEMBL2368296
• DA-43479
• CS-0098160
• EN300-171980
• N-(3-Aminobenzyl)acetamide

• Inchi： 1S/C9H12N2O/c1-7(12)11-6-8-3-2-4-9(10)5-8/h2-5H,6,10H2,1H3,(H,11,12)
• InChI Key： AJFXJYSVZXKJPL-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(3-Aminobenzyl)acetamide

Comprehensive Overview of N-(3-Aminobenzyl)acetamide (CAS No. 180080-56-2): Properties, Applications, and Research Insights

N-(3-Aminobenzyl)acetamide (CAS No. 180080-56-2) is an organic compound belonging to the class of aromatic amides. This compound, characterized by its aminobenzyl and acetamide functional groups, has garnered significant attention in pharmaceutical and biochemical research due to its versatile applications. The molecular structure of N-(3-Aminobenzyl)acetamide features a benzene ring substituted with an amino group at the meta-position, linked to an acetamide moiety. This unique arrangement contributes to its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for N-(3-Aminobenzyl)acetamide has surged, particularly in the context of drug discovery and medicinal chemistry. Researchers are increasingly exploring its role as a building block for the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents. Its amino group provides a reactive site for further functionalization, making it a valuable intermediate in the development of novel therapeutics. For instance, derivatives of N-(3-Aminobenzyl)acetamide have been investigated for their potential anti-inflammatory and antioxidant properties, aligning with the growing interest in natural product-inspired drug design.

The synthesis of N-(3-Aminobenzyl)acetamide typically involves the acylation of 3-aminobenzylamine with acetic anhydride or acetyl chloride under controlled conditions. This process yields a high-purity product, which is essential for its subsequent applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's identity and purity. These methods ensure that the material meets the stringent requirements of pharmaceutical-grade standards, a critical factor for researchers and manufacturers alike.

Beyond its pharmaceutical relevance, N-(3-Aminobenzyl)acetamide has also found utility in material science. Its aromatic backbone and functional groups make it a candidate for the development of polymeric materials and coating agents. For example, it can serve as a monomer in the synthesis of polyamides or polyurethanes, contributing to the production of high-performance materials with tailored properties. This dual applicability in both life sciences and industrial applications underscores the compound's broad utility.

From an environmental and sustainability perspective, the production and use of N-(3-Aminobenzyl)acetamide are subject to ongoing scrutiny. As the chemical industry shifts toward green chemistry principles, researchers are exploring eco-friendly synthesis routes for this compound. Catalytic methods, solvent-free reactions, and the use of biodegradable reagents are among the strategies being investigated to minimize the environmental footprint of its production. These efforts align with global trends toward sustainable chemical manufacturing and circular economy practices.

In the context of market trends, the demand for N-(3-Aminobenzyl)acetamide is expected to grow steadily, driven by its expanding applications in pharmaceutical intermediates and specialty chemicals. Market analysts highlight the compound's role in the development of next-generation therapeutics, particularly in areas such as neurology and oncology. Additionally, the rise of custom synthesis services has made N-(3-Aminobenzyl)acetamide more accessible to smaller research entities, further fueling its adoption.

For researchers and industry professionals seeking detailed information on N-(3-Aminobenzyl)acetamide, reliable sources include peer-reviewed journals, chemical databases, and patent literature. Key search terms such as "CAS 180080-56-2 supplier," "N-(3-Aminobenzyl)acetamide synthesis," and "applications of aromatic amides" can yield valuable insights. Furthermore, collaborations with academic institutions and contract research organizations can provide access to cutting-edge developments related to this compound.

In summary, N-(3-Aminobenzyl)acetamide (CAS No. 180080-56-2) represents a multifaceted compound with significant potential across diverse scientific and industrial domains. Its structural features, coupled with its adaptability in synthetic chemistry, position it as a key player in the advancement of drug discovery, material science, and sustainable chemistry. As research continues to uncover new applications and optimized synthesis methods, the importance of this compound is likely to grow, solidifying its place in the chemical innovation landscape.